Americium-241

• Molecular Formula: Am
• Molecular Weight: 241.05683 g/mol
• IUPAC Name: americium-241
• InChI: InChI=1S/Am/i1-2
• InChI Key: LXQXZNRPTYVCNG-YPZZEJLDSA-N
• Isomeric SMILES: [241Am]
• SMILES: [Am]
• synonyms: 241Am radioisotope; Am-241 radioisotope; Americium-241
• CAS No.: 14596-10-2

Description

Americium-241 is a radioactive element that belongs to the actinide series of elements. It was first discovered in 1944 by Glenn T. Seaborg, Ralph A. James, and Albert Ghiorso. This compound is a synthetic element that is created by bombarding plutonium-239 with neutrons in a nuclear reactor. It is widely used in scientific research applications due to its unique properties.

Mechanism of Action

Americium-241 emits alpha particles, which are high-energy particles that can penetrate through skin and clothing. These alpha particles can cause damage to living cells and tissues. The mechanism of action of this compound is based on the ionizing radiation it emits.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are related to its ionizing radiation. It can cause damage to living cells and tissues, leading to radiation sickness and cancer. The effects depend on the dose and duration of exposure.

Advantages and Limitations for Lab Experiments

The advantages of using Americium-241 in lab experiments include its high energy output, long half-life, and easy availability. However, its use is limited due to the potential health hazards associated with its ionizing radiation.

Future Directions

There are several future directions for the use of Americium-241 in scientific research. One area of interest is the development of new radiation detectors and imaging techniques. Another area of interest is the study of nuclear reactions and the production of new isotopes for medical and industrial applications. Additionally, there is ongoing research into the safe handling and disposal of radioactive materials, including this compound.
In conclusion, this compound is a synthetic element that is widely used in scientific research applications. Its unique properties make it a valuable source of alpha particles for various experiments. However, its ionizing radiation can pose potential health hazards, and its use is limited in lab experiments. Ongoing research is focused on developing new radiation detectors and imaging techniques, studying nuclear reactions, and ensuring the safe handling and disposal of radioactive materials.

Synthesis Methods

The synthesis of Americium-241 involves the bombardment of plutonium-239 with neutrons in a nuclear reactor. The resulting product is then purified to obtain this compound. This process is known as neutron capture.

Scientific Research Applications

Americium-241 is widely used in scientific research applications. It is used as a source of alpha particles for various experiments. It is also used in the calibration of radiation detectors and in the study of nuclear reactions. This compound is also used in the production of neutron sources for research purposes.